4-((1-(2-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-isopropylcyclohexanecarboxamide

• IUPAC Name: 4-[[1-[(2-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-propan-2-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C24H28FN3O3S/c1-15(2)26-22(29)17-9-7-16(8-10-17)13-28-23(30)21-20(11-12-32-21)27(24(28)31)14-18-5-3-4-6-19(18)25/h3-6,11-12,15-17H,7-10,13-14H2,1-2H3,(H,26,29)
• InChI Key: ANXRHSZOLLFIPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCC(CC1)CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4F
• Molecular Formula: C24H28FN3O3S
• Molecular Weight: 457.6 g/mol
• CAS No.: 932500-60-2

Description

4-((1-(2-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-isopropylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C24H28FN3O3S and its molecular weight is 457.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is likely involved in research focused on synthesizing novel heterocyclic compounds, which are a cornerstone in medicinal chemistry due to their potential biological activities. For example, the synthesis of polyamides containing uracil and adenine, as reported by Hattori and Kinoshita (1979), demonstrates the interest in creating polymers with potential biological relevance, where similar pyrimidine derivatives could be of interest (Hattori & Kinoshita, 1979).

Biological Activity and Pharmacological Applications

Compounds with a pyrimidine base, similar to the one , are explored for various biological and pharmacological activities. For instance, the development of fluorine-18-labeled 5-HT1A antagonists, as discussed by Lang et al. (1999), showcases the exploration of pyrimidine derivatives for potential use in medical imaging and as therapeutic agents (Lang et al., 1999). Similarly, the preclinical pharmacology of CERC-301, a GluN2B-selective NMDA receptor antagonist, indicates the role of such compounds in developing treatments for depressive disorders (Garner et al., 2015).

Antimalarial and Antitumor Activities

Research on pyrido[1,2-a]pyrimidin-4-ones for antimalarial activity and novel pyrimidine derivatives of ascorbic acid for antitumor activities highlights the potential therapeutic applications of compounds within this chemical framework. Mane et al. (2014) and Raić-Malić et al. (2000) provide insights into the antimalarial and antitumor properties of related compounds, suggesting that derivatives could be developed for these purposes (Mane et al., 2014); (Raić-Malić et al., 2000).

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential biological activity, and optimizing its synthesis.